Cas no 1086393-74-9 ((2-(4-Bromophenyl)pyrimidin-5-yl)methanol)

• Product Name: (2-(4-Bromophenyl)pyrimidin-5-yl)methanol
• CAS No: 1086393-74-9
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5735182
• PubChem ID: 62757534
• Update Time: 2025-08-05

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• DTXSID001276862
• 1086393-74-9
• [2-(4-bromophenyl)pyrimidin-5-yl]methanol
• 5-Pyrimidinemethanol, 2-(4-bromophenyl)-
• AKOS012051112
• (2-(4-bromophenyl)pyrimidin-5-yl)methanol
• (2-(4-Bromophenyl)pyrimidin-5-yl)methanol

• Inchi： 1S/C11H9BrN2O/c12-10-3-1-9(2-4-10)11-13-5-8(7-15)6-14-11/h1-6,15H,7H2
• InChI Key： LLMYDFJHJDNKHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=CC(CO)=CN=1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2-(4-Bromophenyl)pyrimidin-5-yl)methanol

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol (CAS No. 1086393-74-9): A Comprehensive Overview

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol (CAS No. 1086393-74-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of (2-(4-Bromophenyl)pyrimidin-5-yl)methanol.

Chemical Structure and Properties

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol is a pyrimidine derivative with a brominated phenyl group attached to the pyrimidine ring. The compound's molecular formula is C₁₃H₁₁BrN₂O, and its molecular weight is 287.14 g/mol. The presence of the bromine atom and the hydroxymethyl group imparts unique chemical properties to the molecule, making it highly versatile in terms of reactivity and functionalization.

The compound is typically synthesized through a multi-step process involving the reaction of 4-bromobenzaldehyde with an appropriate pyrimidine precursor, followed by reduction to form the hydroxymethyl group. The exact synthetic route can vary depending on the desired purity and yield, but common methods include Wittig reactions, nucleophilic substitutions, and catalytic hydrogenations.

Biological Activities

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol has been extensively studied for its biological activities, particularly in the context of cancer research. Recent studies have shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

One notable study published in the Journal of Medicinal Chemistry demonstrated that (2-(4-Bromophenyl)pyrimidin-5-yl)methanol selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound effectively reduces cell viability and induces apoptosis in cancer cells while sparing normal cells. This selective toxicity makes it a promising candidate for further development as an anticancer agent.

In addition to its antiproliferative effects, (2-(4-Bromophenyl)pyrimidin-5-yl)methanol has also shown potential as an anti-inflammatory agent. Research conducted at the University of California revealed that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This property suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Future Directions

The promising biological activities of (2-(4-Bromophenyl)pyrimidin-5-yl)methanol have led to increased interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of cancer and inflammation, paving the way for potential human trials. However, more research is needed to fully understand its pharmacokinetics, safety profile, and optimal dosing regimens.

One area of ongoing research is the development of prodrugs or drug delivery systems to enhance the bioavailability and therapeutic index of (2-(4-Bromophenyl)pyrimidin-5-yl)methanol. For example, nanoparticle-based delivery systems have shown promise in improving drug stability and targeting specific tissues or cells.

In conclusion, (2-(4-Bromophenyl)pyrimidin-5-yl)methanol (CAS No. 1086393-74-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.